Cas no 52393-78-9 (3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one)

3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one is a monosaccharide derivative with a pyranose ring structure, characterized by multiple hydroxyl groups and a hydroxymethyl substituent. This compound exhibits high reactivity due to its polyhydroxy functionality, making it valuable in synthetic chemistry for glycosylation reactions and carbohydrate modifications. Its structural features contribute to strong hydrogen-bonding interactions, enhancing solubility in polar solvents and stability in aqueous environments. The compound serves as a versatile intermediate in the synthesis of complex carbohydrates, glycoconjugates, and bioactive molecules. Its well-defined stereochemistry and functional group array also make it useful in studies of enzyme mechanisms and molecular recognition processes.

3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one structure

52393-78-9 structure

Product Name:3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one

CAS No:52393-78-9

MF:C₆H₁₀O₆

MW:178.140002727509

CID:5698908

PubChem ID:736

Update Time:2025-10-13

3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one Chemical and Physical Properties

Names and Identifiers

- 3,4,5-trihydroxy-6-hydroxymethyltetrahydropyran-2-one
- Q27144414
- .delta.-Gluconolactone
- FT-0608113
- EN300-189501
- FT-0626724
- Oprea1_179629
- Gluconic acid, .delta.-lactone, D-
- NSC-407014
- Gluconic .delta.-lactone
- 3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one
- delta-D-Mannonolactone
- 32746-79-5
- 3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one (non-preferred name)
- SCHEMBL333412
- D-(+)-Gluconic acid-.delta. lactone
- NCGC00095002-03
- D-Gluconic acid, .delta.-lactone
- 9A619B74-0102-4BA8-8133-87EB9FA4AEC6
- Aldono-1,5-lactone
- 54910-68-8
- CHEBI:74105
- glucono-.delta.-lactone
- NSC 34393
- 52393-78-9
- NSC34393
- D-Glucono-.delta.-lactone
- Gluconic acid-1,5-lactone
- STL146330
- NCGC00095002-01
- D-Gluconic acid, delta-lactone
- VS-09144
- 3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-one (non-preferred name)
- 1-Desoxyhexoson
- 7506-65-2
- SB45667
- BBL029193
- FT-0777779
- D-Gluconic acid-1,5-lactone
- D-glucono-delta-lactone
- D-.delta.-Gluconolactone
- Galactonic acid, 8CI,
- AKOS004119900
- D-Gluconic .delta.-lactone
- DTXSID20859158
- NCGC00095002-02
- an aldono-1,5-lactone
- SCHEMBL24637666
- NSC407014
- Hexonic acid, δ-lactone
- 3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one
- Inchi： 1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2
- InChI Key： PHOQVHQSTUBQQK-UHFFFAOYSA-N
- SMILES： O1C(CO)C(O)C(O)C(O)C1=O

Computed Properties

Exact Mass: 178.04773803g/mol
Monoisotopic Mass: 178.04773803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.720±0.06 g/cm3(Predicted)
Melting Point: 131-134 °C
Boiling Point: 446.4±38.0 °C(Predicted)
pka: 12.13±0.70(Predicted)

3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-189501-1.0g	3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one	52393-78-9	1g	$0.0	2023-06-07
Enamine	EN300-189501-0.05g	3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one	52393-78-9	0.05g	$20.0	2023-09-18
Enamine	EN300-189501-0.1g	3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one	52393-78-9	0.1g	$21.0	2023-09-18
Enamine	EN300-189501-0.25g	3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one	52393-78-9	0.25g	$22.0	2023-09-18
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Enamine	EN300-189501-1g	3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one	52393-78-9	1g	$24.0	2023-09-18
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